![molecular formula C19H20N6 B5548541 N-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-5-phenylpyrazolo[1,5-a]pyrimidin-7-amine](/img/structure/B5548541.png)
N-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-5-phenylpyrazolo[1,5-a]pyrimidin-7-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidines typically involves the reaction of suitable precursors under controlled conditions. For example, the synthesis of related compounds has been achieved by condensation reactions, cyclization, and functional group transformations. These synthetic routes often employ reagents like hydrazine, acetylacetone, or chloroacetate esters in the presence of catalysts or under specific conditions like reflux or ultrasound irradiation to yield the desired pyrazolo[1,5-a]pyrimidine derivatives (Amarasekara et al., 2009), (Kaping et al., 2020).
Scientific Research Applications
Reactivity and Synthesis
The reactivity of pyrazolo[1,5-a]pyrimidines, closely related to the specified compound, has been extensively studied. For instance, the synthesis of pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine derivatives was achieved through the reaction of ammonium acetate with ethyl 7-dimethylaminovinylpyrazolo[1,5-a]pyrimidine-6-carboxylates. These derivatives were prepared from ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylates by reacting with dimethylformamide dimethylacetal, indicating a pathway to potentially manipulate the core structure for various applications (Bruni et al., 1994).
Potential as Ligand
The compound and its derivatives have shown potential as ligands for benzodiazepine receptors, suggesting applications in studying receptor interactions and possibly influencing receptor-mediated pathways. This application is derived from the synthesis of pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine derivatives and their potential interaction with benzodiazepine receptors, highlighting the compound's utility in neurological research (Bruni et al., 1994).
Pharmacological Activities
The pharmacological exploration includes the synthesis and evaluation of pyrazolo[1,5-a]pyrimidines for their anti-inflammatory and antimicrobial properties. A series of 2-H/methyl-3-phenyl-5-alkyl/aryl/heteroaryl-7-trifluoromethylpyrazolo[1,5-a]pyrimidines were synthesized, showcasing significant anti-inflammatory activity comparable to standard drugs like Indomethacin. This suggests the compound's derivatives could be potent candidates for developing new anti-inflammatory drugs (Aggarwal et al., 2014). Moreover, the derivatives also exhibited promising antimicrobial activity against a range of bacteria and fungi, indicating their potential as antimicrobial agents.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-methyl-N-[2-(1-methylpyrazol-4-yl)ethyl]-5-phenylpyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N6/c1-23(11-9-15-13-21-24(2)14-15)19-12-17(16-6-4-3-5-7-16)22-18-8-10-20-25(18)19/h3-8,10,12-14H,9,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVRGMKIQNHZIDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)CCN(C)C2=CC(=NC3=CC=NN32)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-5-phenylpyrazolo[1,5-a]pyrimidin-7-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.